Cas no 1395103-14-6 (N'-[(1E)-phenylmethylidene]benzenesulfonohydrazide)

• Product Name: N'-[(1E)-phenylmethylidene]benzenesulfonohydrazide
• CAS No: 1395103-14-6
• CID: 4596908
• Update Time: 2025-06-12

N'-[(1E)-phenylmethylidene]benzenesulfonohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-[(E)-PHENYLMETHYLIDENE]BENZENESULFONOHYDRAZIDE
• N'-[(1E)-phenylmethylidene]benzenesulfonohydrazide

Additional information on N'-[(1E)-phenylmethylidene]benzenesulfonohydrazide

Comprehensive Overview of N'-[(1E)-phenylmethylidene]benzenesulfonohydrazide (CAS No. 1395103-14-6)

N'-[(1E)-phenylmethylidene]benzenesulfonohydrazide (CAS No. 1395103-14-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, often referred to as a sulfonohydrazide derivative, belongs to the class of arylhydrazones, which are known for their versatility in synthetic chemistry. The E-configuration of the imine bond in its structure plays a critical role in its reactivity and stability, making it a subject of interest for researchers exploring novel organic intermediates.

One of the key features of N'-[(1E)-phenylmethylidene]benzenesulfonohydrazide is its role as a building block in the synthesis of more complex molecules. Its benzenesulfonohydrazide moiety provides a reactive site for further functionalization, enabling the creation of diverse chemical architectures. This property aligns with the growing demand for custom synthesis and tailor-made compounds in pharmaceuticals, agrochemicals, and materials science. Researchers are particularly interested in its potential as a ligand or catalyst in asymmetric synthesis, a hot topic in modern organic chemistry.

In the context of green chemistry, N'-[(1E)-phenylmethylidene]benzenesulfonohydrazide has been explored for its compatibility with sustainable solvents and low-energy reaction conditions. As environmental concerns drive the shift toward eco-friendly synthesis, this compound's stability under mild conditions makes it a candidate for green catalytic processes. Recent studies have also investigated its potential in photocatalysis, a field gaining traction due to its applications in renewable energy and waste reduction.

The compound's structural analogs have been studied for their biological activity, raising questions about its potential in drug discovery. While 1395103-14-6 itself is not a pharmaceutical active ingredient, its scaffold is reminiscent of bioactive hydrazones, which exhibit antimicrobial, antiviral, and anti-inflammatory properties. This connection has led to increased searches for "hydrazone derivatives in medicine" and "sulfonohydrazide applications" across academic and industrial databases.

From an analytical perspective, N'-[(1E)-phenylmethylidene]benzenesulfonohydrazide presents interesting challenges and opportunities. Its UV-Vis absorption characteristics and chromophoric properties make it suitable for spectroscopic studies, a topic frequently searched by chemistry students and professionals. The compound's crystallinity also makes it a candidate for X-ray diffraction analysis, contributing to the broader discussion on molecular structure elucidation techniques.

In material science, the self-assembly potential of 1395103-14-6 has been a point of investigation. Its ability to form supramolecular architectures through non-covalent interactions aligns with the rising interest in smart materials and molecular devices. This aspect connects with popular search trends like "organic compounds for nanotechnology" and "functional materials design," reflecting the interdisciplinary nature of modern chemical research.

Quality control and analytical validation of N'-[(1E)-phenylmethylidene]benzenesulfonohydrazide are critical for its reliable application. Standardized HPLC methods and spectroscopic fingerprints have been developed to ensure batch-to-batch consistency, addressing common queries about "chemical purity assessment" in specialty chemicals. The compound's stability under various storage conditions is another frequently discussed topic in chemical logistics forums.

Looking ahead, the future of N'-[(1E)-phenylmethylidene]benzenesulfonohydrazide research appears promising. With advancements in computational chemistry, researchers are now able to predict its reactivity and interactions more accurately, reducing the need for extensive trial-and-error experimentation. This aligns with the broader industry shift toward digital chemistry tools and AI-assisted molecular design, topics that dominate contemporary scientific discourse.